![molecular formula C11H10N2O B2611124 [2,3'-Bipyridin]-6-ylmethanol CAS No. 1227598-86-8](/img/structure/B2611124.png)
[2,3'-Bipyridin]-6-ylmethanol
Description
2,3'-Bipyridin-6-ylmethanol, also known as 2,3'-bipyridyl-6-methanol, is a heterocyclic compound containing nitrogen, carbon, and hydrogen atoms arranged in a five-membered ring. It is an organic compound which is widely used in various scientific and industrial applications. It is a colorless liquid with a pungent odor and is soluble in water and alcohol. 2,3'-Bipyridin-6-ylmethanol is a versatile compound with a wide range of applications in scientific research, industrial production, and pharmaceuticals.
Scientific Research Applications
Synthesis of Biologically Active Molecules
[2,3’-Bipyridin]-6-ylmethanol serves as a precursor in the synthesis of various biologically active molecules. Its structure allows for the formation of complex organic compounds that can interact with biological systems, potentially leading to new pharmaceuticals or agrochemicals .
Ligands in Transition-Metal Catalysis
This compound is widely used to create ligands for transition-metal catalysis. The bipyridine moiety can strongly coordinate with metal centers, which is crucial for catalytic activity in processes such as hydrogenation, hydroformylation, and carbon-carbon bond formation .
Photosensitizers for Solar Cells
Due to its ability to absorb light and transfer energy, [2,3’-Bipyridin]-6-ylmethanol is used in the development of photosensitizers for dye-sensitized solar cells. These solar cells rely on such compounds to convert solar energy into electrical energy efficiently .
Viologens for Electrochromic Devices
When functionalized appropriately, this compound can be used to create viologens, which are essential in the manufacture of electrochromic devices. These devices change color upon the application of an electrical charge and have applications in smart windows and displays .
Supramolecular Architectures
The bipyridine core of [2,3’-Bipyridin]-6-ylmethanol is instrumental in building supramolecular structures. These structures have a wide range of applications, including molecular recognition, self-healing materials, and drug delivery systems .
Organic Light-Emitting Diodes (OLEDs)
In the field of optoelectronics, [2,3’-Bipyridin]-6-ylmethanol derivatives are used in the development of OLEDs. The compound’s ability to emit light upon electrical stimulation makes it suitable for creating more efficient and brighter displays .
properties
IUPAC Name |
(6-pyridin-3-ylpyridin-2-yl)methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c14-8-10-4-1-5-11(13-10)9-3-2-6-12-7-9/h1-7,14H,8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNZCFYCUYHXRKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)C2=CN=CC=C2)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(3-methyl-4-propan-2-ylphenyl)-1,4-diazepane-1-carbothioamide](/img/structure/B2611043.png)
![2-[[1-(Pyridine-4-carbonyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one](/img/structure/B2611047.png)
![N-[(3,4-dimethoxyphenyl)methyl]-2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide](/img/structure/B2611054.png)
![2-Bromo-N-[1-(3-chlorophenyl)-5-methylpyrazol-4-YL]pyridine-3-carboxamide](/img/structure/B2611055.png)
![N-cyclopentyl-2-[7-(2,2-dimethylpropyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide](/img/structure/B2611056.png)
![N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-nitrobenzamide](/img/structure/B2611057.png)
![2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2-ethoxyphenyl)acetamide](/img/structure/B2611059.png)
![N-(2-chlorobenzyl)-7-(3-methoxypropyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide](/img/structure/B2611064.png)